Cas no 37128-59-9 ( )

• Product Name: &nbsp
• CAS No: 37128-59-9
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 921999
• PubChem ID: 326301
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-1H-indol-3-yl)-pyridin-3-ylmethanone
• DTXSID20315789
• NSC-297341
• NSC297341
• (2-Ethyl-1H-indol-3-yl)(pyridin-3-yl)methanone
• 37128-59-9
•  

• Inchi： 1S/C16H14N2O/c1-2-13-15(12-7-3-4-8-14(12)18-13)16(19)11-6-5-9-17-10-11/h3-10,18H,2H2,1H3
• InChI Key： MJDDXYKHALIFSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C2C=CC=CC=2NC=1CC

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75